Cas no 1056971-32-4 (tert-butyl 3-phenylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3-phenylpiperidine-1-carboxylate
• CAS No: 1056971-32-4
• MF: C₁₆H₂₃NO₂
• MW: 261.36
• CID: 5147777
• Update Time: 2025-05-20

tert-butyl 3-phenylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-phenylpiperidine-1-carboxylate

• Inchi： 1S/C16H23NO2/c1-16(2,3)19-15(18)17-11-7-10-14(12-17)13-8-5-4-6-9-13/h4-6,8-9,14H,7,10-12H2,1-3H3
• InChI Key： UASWAQXJHNSVQO-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(C2=CC=CC=C2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on tert-butyl 3-phenylpiperidine-1-carboxylate

Tert-Butyl 3-Phenylpiperidine-1-Carboxylate (CAS No. 1056971-32-4): A Comprehensive Overview

Tert-butyl 3-phenylpiperidine-1-carboxylate (CAS No. 1056971-32-4) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents and as a valuable intermediate in synthetic pathways.

The molecular structure of tert-butyl 3-phenylpiperidine-1-carboxylate consists of a tert-butyl group attached to a piperidine ring, which is further substituted with a phenyl group. This configuration imparts the compound with distinct chemical properties, making it an attractive candidate for a wide range of chemical and biological studies. The tert-butyl group provides steric protection, while the phenyl substitution enhances the compound's hydrophobicity and aromatic character.

Recent advancements in the synthesis and application of tert-butyl 3-phenylpiperidine-1-carboxylate have been driven by its potential as a building block in the synthesis of complex molecules. In particular, this compound has been utilized in the development of drugs targeting various neurological disorders, such as Parkinson's disease and Alzheimer's disease. The piperidine moiety is known for its ability to modulate neurotransmitter systems, making it a valuable scaffold in the design of central nervous system (CNS) active compounds.

In the realm of medicinal chemistry, tert-butyl 3-phenylpiperidine-1-carboxylate has been explored for its role in enhancing the bioavailability and metabolic stability of drug candidates. The tert-butyl group serves as a protective group during synthetic transformations, allowing for the introduction of functional groups that can improve pharmacological properties. This has led to the development of prodrugs that are more stable in vivo and exhibit enhanced therapeutic efficacy.

Moreover, tert-butyl 3-phenylpiperidine-1-carboxylate has been investigated for its potential as a ligand in protein-protein interactions (PPIs). PPIs are critical for many biological processes, and modulating these interactions can lead to novel therapeutic strategies. The compound's ability to bind to specific protein targets with high affinity makes it a promising tool for disrupting pathological PPIs involved in diseases such as cancer and inflammatory disorders.

In addition to its medicinal applications, tert-butyl 3-phenylpiperidine-1-carboxylate has found utility in materials science and catalysis. The compound can serve as a ligand for metal complexes, enhancing their catalytic activity in various organic transformations. For example, it has been used as a chiral ligand in asymmetric synthesis, leading to the production of enantiomerically pure compounds with high enantioselectivity.

The synthesis of tert-butyl 3-phenylpiperidine-1-carboxylate typically involves multi-step processes that include the formation of the piperidine ring and subsequent functionalization. Recent studies have focused on developing more efficient and environmentally friendly synthetic routes to improve yield and reduce waste. One such approach involves the use of transition-metal-catalyzed reactions, which have shown promise in achieving high yields with minimal side products.

In conclusion, tert-butyl 3-phenylpiperidine-1-carboxylate (CAS No. 1056971-32-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and versatile applications make it an important molecule for researchers working in organic chemistry, medicinal chemistry, and pharmaceutical development. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding and treatment of complex diseases.